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Compound of Interest

Compound Name: CCT241533 dihydrochloride

Cat. No.: B2998761 Get Quote

Technical Support Center: CCT241533
Dihydrochloride
This guide provides researchers, scientists, and drug development professionals with

comprehensive protocols and troubleshooting advice for the preparation and storage of stable

stock solutions of CCT241533 dihydrochloride, a potent and selective CHK2 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing high-concentration stock solutions of

CCT241533 dihydrochloride? A1: Dimethyl sulfoxide (DMSO) is the highly recommended

solvent for preparing stock solutions of CCT241533 dihydrochloride, as it allows for high

solubility, with concentrations of 100 mM or approximately 30 mg/mL being achievable.[1][2]

For applications requiring an organic solvent-free solution, water can be used, but with

significantly lower solubility.

Q2: What are the solubility limits of CCT241533 dihydrochloride in common solvents? A2:

The solubility of CCT241533 dihydrochloride varies significantly across different solvents. For

ease of comparison, the quantitative data is summarized in the table below.
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Solvent Maximum Concentration
Molar Concentration
(Approx. MW: 515.41 g/mol
)

DMSO 100 mM 100 mM

Water 10 mM (with gentle warming) 10 mM

Ethanol ~5 mg/mL[3] ~9.7 mM

Note: Some suppliers report different molecular weights for the hydrochloride vs.

dihydrochloride salt. Always use the batch-specific molecular weight found on the vial or

Certificate of Analysis for precise calculations.

Q3: How should stock solutions of CCT241533 dihydrochloride be stored for optimal stability?

A3: For long-term stability, stock solutions should be aliquoted into single-use vials to prevent

repeated freeze-thaw cycles.[4] Store these aliquots at -20°C for up to one month or at -80°C

for up to one year.[4] The solid powder form is stable for at least four years when stored at

-20°C.[1][3]

Q4: Can I prepare an aqueous solution without using an organic solvent? A4: Yes, organic

solvent-free aqueous solutions can be prepared by directly dissolving the solid compound in

aqueous buffers.[1] CCT241533 dihydrochloride is soluble up to 10 mM in water with gentle

warming. However, it is not recommended to store aqueous solutions for more than one day.
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Issue Possible Cause(s) Recommended Solution(s)

Compound fails to dissolve

completely.

- The concentration exceeds

the solubility limit for the

chosen solvent.- Insufficient

agitation or mixing.- The

quality of the solvent has

degraded (e.g., moisture-

absorbed DMSO).

- Verify that the target

concentration does not exceed

the values in the solubility

table.- Gently warm the

solution (e.g., to 37°C) and use

a vortex or sonication bath to

aid dissolution.[5]- Use fresh,

high-purity DMSO, as moisture

can reduce solubility.[4]

Precipitate forms in the stock

solution during storage.

- The solution was not fully

dissolved initially.- The storage

temperature is too high, or the

solution experienced freeze-

thaw cycles.- Solvent

evaporation from a poorly

sealed vial.

- Warm the vial gently to see if

the compound redissolves.-

Before use, centrifuge the vial

to pellet the precipitate and

carefully transfer the

supernatant. The actual

concentration may be lower

than calculated.- Ensure vials

are sealed tightly and always

aliquot stock solutions to avoid

repeated freezing and thawing.

[4]

Inconsistent or unexpected

experimental results.

- Degradation of the compound

due to improper storage.-

Inaccurate concentration due

to incomplete dissolution or

precipitation.- Use of an

aqueous solution that was

stored for more than one day.

- Prepare fresh stock solutions

regularly.- Ensure the

compound is fully dissolved

before aliquoting and storage.-

Always prepare fresh aqueous

solutions immediately before

the experiment.

Experimental Protocols
Protocol: Preparing a 100 mM Stock Solution in DMSO

Preparation: Allow the vial of CCT241533 dihydrochloride powder to equilibrate to room

temperature before opening to prevent condensation.
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Weighing: Accurately weigh the desired amount of the compound. For 1 mL of a 100 mM

solution (using MW 515.41 g/mol ), 51.54 mg is required.

Solvent Addition: Add the calculated volume of fresh, high-purity DMSO to the vial.

Dissolution: Tightly cap the vial and vortex thoroughly. If necessary, gently warm the solution

and/or place it in an ultrasonic water bath for short intervals until the solid is completely

dissolved, resulting in a clear solution.

Storage: Aliquot the stock solution into smaller, single-use, tightly sealed vials. Store these

aliquots at -20°C or -80°C, protected from light.

Visualized Data and Workflows
CCT241533 is a selective inhibitor of Checkpoint Kinase 2 (CHK2), a critical component of the

DNA damage response (DDR) pathway.[3] In response to double-strand breaks, the ATM

kinase is activated and phosphorylates CHK2, which in turn phosphorylates downstream

targets to initiate cell cycle arrest and DNA repair.[6]
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Caption: CCT241533 inhibits CHK2 activation in the DNA damage response.
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Stock Solution Preparation Workflow
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Caption: A logical workflow for preparing stable stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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